Cas no 119386-13-9 ([1,1'-Biphenyl]-2,3-diol,4'-chloro-)

[1,1'-Biphenyl]-2,3-diol,4'-chloro- structure
119386-13-9 structure
Product Name:[1,1'-Biphenyl]-2,3-diol,4'-chloro-
CAS No:119386-13-9
MF:C12H9ClO2
MW:220.65166258812
CID:185835
PubChem ID:441091
Update Time:2025-04-19

[1,1'-Biphenyl]-2,3-diol,4'-chloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,3-diol,4'-chloro-
    • SCHEMBL2934393
    • Q27104003
    • 2,3-Dihydroxy-4'-chlorobiphenyl
    • 4'-chloro-2,3-dihydroxybiphenyl
    • 119386-13-9
    • 3-(4-chlorophenyl)benzene-1,2-diol
    • C06586
    • DTXSID201303835
    • 4'-chlorobiphenyl-2,3-diol
    • CHEBI:28979
    • 4'-chloro-[1,1'-biphenyl]-2,3-diol
    • Inchi: 1S/C12H9ClO2/c13-9-6-4-8(5-7-9)10-2-1-3-11(14)12(10)15/h1-7,14-15H
    • InChI Key: DVSRTUCUOATCJD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC=C(C=1O)O

Computed Properties

  • Exact Mass: 220.02917
  • Monoisotopic Mass: 220.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.349
  • Boiling Point: 379.8°C at 760 mmHg
  • Flash Point: 183.5°C
  • Refractive Index: 1.648
  • PSA: 40.46
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